Cas no 2229202-89-3 (3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2229202-89-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5762339
• PubChem ID: 165844282
• Update Time: 2025-05-22

3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229202-89-3
• EN300-1794165
• 3-(2,5-dimethylphenyl)-2-methoxy-3-methylbutanoic acid
• 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid

• Inchi： 1S/C14H20O3/c1-9-6-7-10(2)11(8-9)14(3,4)12(17-5)13(15)16/h6-8,12H,1-5H3,(H,15,16)
• InChI Key： SIAIKMYGTGCUSA-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid

Comprehensive Overview of 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229202-89-3)

3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229202-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DMMMBA, features a methoxy group and a dimethylphenyl moiety, which contribute to its potential applications in drug development and material science. Researchers are particularly interested in its role as a chiral building block for synthesizing bioactive molecules, aligning with the growing demand for enantioselective compounds in modern medicine.

The molecular structure of 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid includes a butanoic acid backbone, which is functionalized with a methoxy group at the 2-position and a 2,5-dimethylphenyl group at the 3-position. This configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs), a hot topic in pharmaceutical research due to the global focus on pain management and inflammation control. The compound’s lipophilic nature also suggests applications in drug delivery systems, a field rapidly evolving with advancements in nanotechnology.

In the context of green chemistry, CAS No. 2229202-89-3 has been explored for its compatibility with sustainable synthesis methods. With increasing regulatory pressure to reduce hazardous solvents, researchers are investigating catalytic processes and biodegradable reagents to produce this compound efficiently. This aligns with the broader industry trend toward eco-friendly manufacturing, a frequently searched topic among chemists and environmental scientists. Additionally, its potential as a flavor enhancer or fragrance ingredient has been speculated, though further validation is required.

From a commercial perspective, 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid is primarily supplied by specialty chemical manufacturers catering to R&D laboratories. Its high purity grade (>98%) is critical for reproducibility in experiments, a key concern for researchers troubleshooting synthetic pathways. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and handling precautions are frequently queried in academic forums, reflecting user interest in practical lab protocols.

Emerging applications of CAS No. 2229202-89-3 include its evaluation as a metabolite analog in biochemical studies, particularly in enzyme inhibition assays. This ties into the rising popularity of precision medicine, where understanding small-molecule interactions is paramount. Furthermore, its spectroscopic data (e.g., NMR, IR) is often requested in online databases, underscoring the need for accessible characterization resources—a pain point addressed by open-access platforms like PubChem and ChemSpider.

In summary, 3-(2,5-Dimethylphenyl)-2-methoxy-3-methylbutanoic acid represents a versatile compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and material science ensures continued interest from both academia and industry. As research progresses, updates on its toxicological profile and scalable synthesis will likely dominate future discussions, addressing common queries from safety-conscious stakeholders.